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Compound of Interest

Compound Name: TDI-11861

Cat. No.: B10856158 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides

immediate safety, operational, and disposal information for the laboratory use of TDI-11861.

Given the absence of a specific Safety Data Sheet (SDS) for TDI-11861, these guidelines are

based on general laboratory safety protocols for non-hazardous chemical compounds.

Disclaimer: The following procedures are intended as a general guide. All laboratory personnel

must consult their institution's Environmental Health and Safety (EHS) department for specific

protocols and comply with all local, state, and federal regulations regarding chemical waste

disposal.

Core Chemical Information
TDI-11861 is a potent and selective inhibitor of soluble adenylyl cyclase (sAC). It is a cell-

permeable compound suitable for both in vitro and in vivo studies. While not classified as

cytotoxic, standard laboratory precautions should be observed when handling this compound.

Property Value Source

Molecular Formula C22H25ClF2N6O3 [1]

Molecular Weight 494.92 g/mol [1]

Solubility Soluble in DMSO and ethanol [2]

Storage Store at -20°C [2]
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Immediate Safety and Handling
Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and

nitrile gloves.

If there is a risk of splashing, use a face shield.

Handling:

Handle TDI-11861 in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes. In case of accidental contact, rinse the affected area

thoroughly with water for at least 15 minutes and seek medical attention.

As TDI-11861 is often dissolved in Dimethyl Sulfoxide (DMSO), be aware that DMSO can

facilitate the absorption of other chemicals through the skin. Exercise extreme caution when

handling solutions of TDI-11861 in DMSO.

Experimental Workflow and Disposal Plan
The following diagram outlines a typical experimental workflow with TDI-11861 and the

corresponding disposal procedures at each stage.
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Caption: Experimental workflow and waste stream for TDI-11861.

Step-by-Step Disposal Procedures
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1. Segregation of Waste: It is critical to segregate waste streams to ensure proper disposal. Do

not mix hazardous and non-hazardous waste.

2. Solid Waste Disposal:

Contaminated Labware: Items such as weigh boats, pipette tips, and microfuge tubes

contaminated with TDI-11861 should be collected in a designated, labeled container for solid

chemical waste.

Personal Protective Equipment (PPE): Contaminated gloves, lab coats, and other PPE

should be disposed of as solid chemical waste.

3. Liquid Waste Disposal:

Unused Solutions: Unused stock solutions or diluted solutions of TDI-11861, particularly

those in organic solvents like DMSO, should be collected in a clearly labeled, sealed

container for liquid organic waste.

Aqueous Solutions: While some non-hazardous aqueous solutions may be suitable for drain

disposal, this requires approval from your institution's EHS. Given the lack of specific data for

TDI-11861, it is prudent to collect all aqueous waste containing the compound for EHS

pickup.

Do not dispose of solutions containing TDI-11861 down the drain without explicit approval

from your EHS department.

4. Sharps Disposal:

Needles, syringes, or any other sharps contaminated with TDI-11861 must be disposed of in

a designated sharps container.

5. Empty Container Disposal:

Once the original container of TDI-11861 is empty, it should be triple-rinsed with a suitable

solvent (e.g., ethanol or water).

The rinsate must be collected and disposed of as liquid chemical waste.
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After rinsing, deface or remove the label and dispose of the empty container according to

your institution's guidelines for non-hazardous lab glass or plastic.

Logical Relationship for Disposal Decision-Making
The following diagram illustrates the decision-making process for the disposal of TDI-11861
waste.
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Caption: Decision tree for the proper disposal of TDI-11861 waste.

By adhering to these general guidelines and consulting with your local EHS department, you

can ensure the safe and compliant disposal of TDI-11861 and associated waste materials,

fostering a secure and responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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